Cas no 848873-54-1 (5,5'-(9H-Fluorene-9,9-diyl)di(benzene-1,2,3-triol))

• Product Name: 5,5'-(9H-Fluorene-9,9-diyl)di(benzene-1,2,3-triol)
• CAS No: 848873-54-1
• MF: C₂₅H₁₈O₆
• MW: 414.406827449799
• CID: 2806197
• PubChem ID: 23130122
• Update Time: 2025-04-21

5,5'-(9H-Fluorene-9,9-diyl)di(benzene-1,2,3-triol) Chemical and Physical Properties

Names and Identifiers

• SCHEMBL5448639
• 9,9-bis(3,4,5-trihydroxyphenyl)fluorene
• 5,5'-(9H-Fluorene-9,9-diyl)di(benzene-1,2,3-triol)
• 848873-54-1
• RYMCQWDAUFYTRI-UHFFFAOYSA-N
• DTXSID10630852

• Inchi： 1S/C25H18O6/c26-19-9-13(10-20(27)23(19)30)25(14-11-21(28)24(31)22(29)12-14)17-7-3-1-5-15(17)16-6-2-4-8-18(16)25/h1-12,26-31H
• InChI Key： RYMCQWDAUFYTRI-UHFFFAOYSA-N
• SMILES： OC1C(=C(C=C(C=1)C1(C2C=C(C(=C(C=2)O)O)O)C2C=CC=CC=2C2=CC=CC=C12)O)O

Computed Properties

• Exact Mass: 414.11033829Da
• Monoisotopic Mass: 414.11033829Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 2
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 121Ų